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Compound of Interest

Compound Name: Phenetole

Cat. No.: B1680304

This technical guide provides a comprehensive overview of phenetole, a significant aromatic
ether. It is intended for researchers, scientists, and professionals in drug development who
require detailed information on its chemical identity, physicochemical properties, and synthesis.
This document adheres to stringent data presentation and visualization standards to ensure
clarity and ease of use for a technical audience.

Chemical Structure and Nomenclature

Phenetole, a colorless to yellowish oily liquid, is an organic compound classified as an ether.[1]
Its structure features an ethyl group and a phenyl group attached to an oxygen atom. The
International Union of Pure and Applied Chemistry (IUPAC) name for phenetole is
ethoxybenzene.[1][2][3][4]

Table 1: Chemical Identifiers for Phenetole
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Identifier

Value

IUPAC Name

Ethoxybenzene[1][2][3][4]

Common Name

Phenetole[1][2]

Other Names

Ethyl phenyl ether, Phenoxyethane[1][2][5]

CAS Number

103-73-1[1][5][6]

Chemical Formula

CsH100[1][2][5][6]

Molecular Weight 122.16 g/mol [2][3][6]

SMILES CCOC1=CC=CC=C1|[2][3]

inChi InChl=1S/C8H100/c1-2-9-8-6-4-3-5-7-8/h3-
n

7H,2H2,1H3[2][3][5]

Physicochemical Properties

The physical and chemical properties of phenetole are critical for its application in various

experimental and industrial settings. A summary of its key quantitative data is presented below.

Table 2: Physicochemical Data for Phenetole

Property Value

Appearance Colorless to yellowish oily liquid[1]
Density 0.967 g/mL[1]

Melting Point -30 °C[1][6]

Boiling Point 169 to 170 °C[1]

Solubility in water 0.57 g/L[1]

Refractive Index (nD20) 1.507[6]

Phenetole is practically insoluble in water but is freely soluble in less polar organic solvents

such as ethanol and ether.[1][6] Like other ethers, it can be volatile and its vapors may be
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explosive.

Synthesis of Phenetole

A common and well-established method for the preparation of phenetole is the Williamson
ether synthesis. This reaction involves the treatment of a phenoxide with an ethyl halide.

This protocol describes the synthesis of phenetole from phenol and diethyl sulfate.[1]
Materials:

e Phenol (PhOH)

¢ Sodium hydroxide (NaOH)

o Diethyl sulfate (Et2SOa)

o Appropriate solvent (e.g., ethanol)

Procedure:

o Formation of the Phenoxide: Phenol is deprotonated by a strong base, such as sodium
hydroxide, to form sodium phenoxide (PhO~Nat). This reaction is typically carried out in a
suitable solvent.

PhOH + NaOH - PhO~-Na* + H20

¢ Nucleophilic Substitution: The resulting sodium phenoxide is then reacted with an ethylating
agent, such as diethyl sulfate.[1] The phenoxide ion acts as a nucleophile and displaces the
sulfate group from the diethyl sulfate in an Sn2 reaction to form phenetole.

PhO~Na* + Et2SO4 - Ph-O-Et + NaEtSOa4

o Work-up and Purification: After the reaction is complete, the mixture is typically washed with
water to remove any remaining inorganic salts. The organic layer containing phenetole is
then separated, dried, and purified, often by distillation, to yield the final product.

Visualized Synthesis Pathway
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The following diagram illustrates the logical flow of the Williamson ether synthesis for producing
phenetole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Phenetole: Chemical
Structure, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680304#phenetole-chemical-structure-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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